Dibromoisophakellin Dibromoisophakellin Dibromoisophakellin is a natural product found in Stylissa carteri with data available.
Brand Name: Vulcanchem
CAS No.: 104758-96-5
VCID: VC20841901
InChI: InChI=1S/C11H11Br2N5O/c12-5-4-6(15-8(5)13)9(19)18-3-1-2-11(18)7(4)16-10(14)17-11/h7,15H,1-3H2,(H3,14,16,17)/t7-,11+/m0/s1
SMILES: C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)N=C(N3)N
Molecular Formula: C11H11Br2N5O
Molecular Weight: 389.05 g/mol

Dibromoisophakellin

CAS No.: 104758-96-5

Cat. No.: VC20841901

Molecular Formula: C11H11Br2N5O

Molecular Weight: 389.05 g/mol

* For research use only. Not for human or veterinary use.

Dibromoisophakellin - 104758-96-5

Specification

Description Dibromoisophakellin is a natural product found in Stylissa carteri with data available.
CAS No. 104758-96-5
Molecular Formula C11H11Br2N5O
Molecular Weight 389.05 g/mol
IUPAC Name (1R,5S)-3-amino-7,8-dibromo-2,4,9,12-tetrazatetracyclo[10.3.0.01,5.06,10]pentadeca-3,6(10),7-trien-11-one
Standard InChI InChI=1S/C11H11Br2N5O/c12-5-4-6(15-8(5)13)9(19)18-3-1-2-11(18)7(4)16-10(14)17-11/h7,15H,1-3H2,(H3,14,16,17)/t7-,11+/m0/s1
Standard InChI Key DDCWMFYLYYJVTF-WRWORJQWSA-N
Isomeric SMILES C1C[C@]23[C@H](C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N
SMILES C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)N=C(N3)N
Canonical SMILES C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N

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